Cas no 21018-84-8 (Amarogentin)

Amarogentin is a schizoiridoid glycoside mainly extracted from the roots of Swertia and Gentiana Amarogentin exhibits many biological effects, including antioxidant, antitumor and antidiabetic activities Amarogentin has hepatoprotective and immunomodulatory effects Conclusion: amarogentin promotes apoptosis, prevents g2/m cell cycle and downregulates pi3k/akt/mtor signaling pathway Amarogentin exerts beneficial vascular metabolic effects by activating AMPK

Amarogentin structure

Product Name:Amarogentin

CAS No:21018-84-8

Molecular Formula:C₂₉H₃₀O₁₃

Molecular Weight:586.5407

MDL:MFCD30541334

CID:51708

PubChem ID:115149

Amarogentin Properties

Names and Identifiers

- Amarogentin
- AMAROGENTIN(P) PrintBack
- MAROGENTIN(P) PrintBack
- Amarogentin Hydrate
- amarosgentin
- amorogentin
- sweroside-2'-O-3",5",3'''-trihydroxy-biphenyl-2''-carboxylic acid
- C09767
- DBOVHQOUSDWAPQ-WTONXPSSSA-N
- CHEBI:2622
- AMAROGENTIN [MI]
- 2-(4aS-(4aalpha,5beta,6alpha))-3,3',5-Trihydroxy-(1,1'-biphenyl)-2-carboxylate
- DTXSID501029787
- sweroside-2'-(3'',5'',3'''-trihydroxydiphenyl)-2''-carboxylic acid ester
- GTPL12459
- SCHEMBL1031187
- NS00120927
- HY-N2447
- [(2S,3R,4S,5S,6R)-2-[[(3S,4R,4aS)-4-ethenyl-8-oxo-4,4a,5,6-tetrahydro-3H-pyrano[3,4-c]pyran-3-yl]oxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl] 2,4-dihydroxy-6-(3-hydroxyphenyl)benzoate
- Q3613679
- (2S,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-(((3S,4R,4aS)-8-oxo-4-vinyl-3,4,4a,5,6,8-hexahydropyrano[3,4-c]pyran-3-yl)oxy)tetrahydro-2H-pyran-3-yl 3,3',5-trihydroxy-[1,1'-biphenyl]-2-carboxylate
- 1H,3H-Pyrano(3,4-c)pyran-1-one, 5-ethenyl-4,4a,5,6-tetrahydro-6-((2-O-((3,3',5-trihydroxy(1,1'-biphenyl)-2-yl)carbonyl)-beta-D-glucopyranosyl)oxy)-, (4aS,5R,6S)-
- (4aS,5R,6S)-5-ethenyl-1-oxo-4,4a,5,6-tetrahydro-1H,3H-pyrano[3,4-c]pyran-6-yl- 2-O-[(3,3',5-trihydroxybiphenyl-2-yl)carbonyl]-beta-D-glucopyranoside
- 21018-84-8
- CS-0022673
- AKOS015896722
- (1,1'-Biphenyl)-2-carboxylic acid, 3,3',5-trihydroxy-, 2-ester with 5-ethenyl-6-(beta-D-glucopyranosyloxy)-4,4a,5,6-tetrahydro-1H,3H-pyrano(3,4-c)pyran-1-one, (4aS-(4aalpha,5beta,6alpha))-
- s1273
- UNII-5L82GT5I0W
- (4aR)-5t-ethenyl-6c-[O(2)-(3,5,3'-trihydroxybiphenyl-2-ylcarbonyl)-beta-D-glucopyranosyloxy]-4,4ar,5,6-tetrahydro-3H-pyrano[3,4-c]pyran-1-one
- 5L82GT5I0W
- (4aS,5R,6S)-5-ethenyl-1-oxo-4,4a,5,6-tetrahydro-1H,3H-pyrano[3,4-c]pyran-6-yl-2-O-[(3,3',5-trihydroxybiphenyl-2-yl)carbonyl]-beta-D-glucopyranoside
- (4aR)-5t-ethenyl-6c-(O(2)-(3,5,3'-trihydroxybiphenyl-2-ylcarbonyl)-beta-D-glucopyranosyloxy)-4,4ar,5,6-tetrahydro-3H-pyrano(3,4-c)pyran-1-one
- (2S,3R,4S,5S,6R)-2-(((3S,4S,4as)-4-ethenyl-8-oxo-3H,4H,4ah,5H,6H,8H-pyrano(3,4-c)pyran-3-yl)oxy)-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl 3,3',5-trihydroxy-(1,1'-biphenyl)-2-carboxylic acid
- (4aS,5R,6S)-5-ethenyl-1-oxo-4,4a,5,6-tetrahydro-1H,3H-pyrano(3,4-c)pyran-6-yl-2-O-((3,3',5-trihydroxybiphenyl-2-yl)carbonyl)-beta-D-glucopyranoside
- ((2S,3R,4S,5S,6R)-2-(((3S,4R,4aS)-4-ethenyl-8-oxo-4,4a,5,6-tetrahydro-3H-pyrano(3,4-c)pyran-3-yl)oxy)-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl) 2,4-dihydroxy-6-(3-hydroxyphenyl)benzoate
- DA-70749
- (2S,3R,4S,5S,6R)-2-{[(3S,4S,4as)-4-ethenyl-8-oxo-3H,4H,4ah,5H,6H,8H-pyrano[3,4-c]pyran-3-yl]oxy}-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl 3,3',5-trihydroxy-[1,1'-biphenyl]-2-carboxylic acid
- MDL： MFCD30541334
- InChIKey： FWSMZQZCMSGCCU-JFWSHMCSSA-N
- Inchi： InChI=1S/C29H30O13/c1-2-16-17-6-7-38-27(37)18(17)11-39-28(16)40-12-21-23(33)24(34)25(35)29(41-21)42-26(36)14-9-19(31)22(20(32)10-14)13-4-3-5-15(30)8-13/h2-5,8-11,16-17,21,23-25,28-35H,1,6-7,12H2/t16?,17-,21?,23?,24?,25?,28?,29?/m0/s1
- SMILES： OC1=CC=CC(C2C(O)=CC(C(OC3OC(COC4OC=C5C(OCC[C@H]5C4C=C)=O)C(O)C(O)C3O)=O)=CC=2O)=C1

Computed Properties

Exact Mass: 586.16900
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 13
Rotatable Bond Count: 8
Monoisotopic Mass: 586.169
Heavy Atom Count: 42
Complexity: 1020
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Topological Polar Surface Area: 202A^2

Experimental Properties

LogP: 1.05690
PSA: 201.67000
Refractive Index: 1.692
Boiling Point: 928.5 °C at 760 mmHg
Melting Point: 229-230° (monohydrate)
Flash Point: 306.9 °C
Color/Form: Powder
Specific Rotation: D20 -116.6° (methanol)
Density: 1.59

Amarogentin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P019GBK-1mg	Amarogentin	21018-84-8	97%	1mg	$13.00	2025-03-03
A2B Chem LLC	AV19872-1mg	Amarogentin	21018-84-8	97%	1mg	$14.00	2024-04-20
Aaron	AR019GJW-10mg	Amarogentin	21018-84-8	97%	10mg	$115.00
abcr	AB510402-10mg	Amarogentin , HPLC Grade; .	21018-84-8		10mg	€468.00
Ambeed	A647580-1mg	(2S,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-(((3S,4R,4aS)-8-oxo-4-vinyl-3,4,4a,5,6,8-hexahydropyrano[3,4-c]pyran-3-yl)oxy)tetrahydro-2H-pyran-3-yl 3,3',5-trihydroxy-[1,1'-biphenyl]-2-carboxylate	21018-84-8	97%	1mg	$18.0	2025-02-20
ChemFaces	CFN90519-20mg	Amarogentin	21018-84-8	>=98%	20mg	$238
ChemScence	CS-0022673-5mg	Amarogentin	21018-84-8	98.96%	5mg	$99.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1603-20mg	Amarogentin	21018-84-8	98%	20mg	$120	2023-09-20
ChromaDex Standards	ASB-00001650-010-10mg	AMAROGENTIN	21018-84-8	93.4%	10mg	$292.00
eNovation Chemicals LLC	D782994-1g	Amarogentin	21018-84-8	97%	1g	$485	2022-09-11

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3. Hepatoprotective effects of secoiridoid-rich extracts from Gentiana cruciata L. against carbon tetrachloride induced liver damage in rats

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4. Sensitive quantitative analysis of the bitter glycoside amarogentin by specific monoclonal antibody-based indirect competitive enzyme-linked immunosorbent assay

Seiichi Sakamoto,Shinji Wada,Hiroyuki Tanaka,Satoshi Morimoto RSC Adv. 2018 8 17410
5. Hepatoprotective activity of iridoids, seco-iridoids and analog glycosides from Gentianaceae on HepG2 cells via CYP3A4 induction and mitochondrial pathway

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7. Natural product modulators of human sensations and mood: molecular mechanisms and therapeutic potential

Tomá? Pluskal,Jing-Ke Weng Chem. Soc. Rev. 2018 47 1592
8. Recent advances and effective strategies in the discovery and applications of natural products

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9. Plant natural products with leishmanicidal activity

Manuel Jesús Chan-Bacab,Luis Manuel Pe?a-Rodríguez Nat. Prod. Rep. 2001 18 674
10. 5??Biosynthesis

R. J. Cox Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 2002 98 223

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